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Compound of Interest

Compound Name: 3-Ethyl-2,4-dimethylpentane

Cat. No.: B094175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 3-
Ethyl-2,4-dimethylpentane (CAS No. 1068-87-7). The following sections detail its physical

and chemical properties, potential hazards, recommended handling and storage procedures,

and necessary personal protective equipment. This information is crucial for ensuring safe

laboratory practices and minimizing risks during research and development activities.

Chemical and Physical Properties
3-Ethyl-2,4-dimethylpentane is a branched alkane, a class of saturated hydrocarbons.[1] Its

physical and chemical characteristics are summarized in the table below. These properties are

essential for understanding its behavior under various experimental conditions.
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Property Value Unit Source(s)

Molecular Formula C9H20 [2]

Molecular Weight 128.26 g/mol

CAS Number 1068-87-7 [2]

Appearance Colorless liquid

Boiling Point 136.1 - 137 °C [1]

Melting Point -122.36 °C

Density 0.734 g/cm³

Flash Point 26.7 °C

Vapor Pressure 10.1 mmHg at 25°C [1]

Refractive Index 1.4115

Hazard Identification and Classification
While a specific, comprehensive Safety Data Sheet (SDS) for 3-Ethyl-2,4-dimethylpentane is

not readily available, data from structurally similar isomers of nonane provide a strong basis for

its hazard profile. It is a flammable liquid and can cause irritation upon contact.[3] The primary

hazards are associated with its flammability and potential for aspiration if swallowed.[3]

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

the anticipated classification is as follows:
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Hazard Class Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapour.[3][4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[3]

[4]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Central nervous

system)

H336: May cause drowsiness

or dizziness.[3][4]

Aspiration Hazard Category 1

H304: May be fatal if

swallowed and enters airways.

[3][4]

Hazardous to the Aquatic

Environment (Acute)
Category 1

H400: Very toxic to aquatic life.

[4]

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects.[3][4]

Note: This classification is based on data for closely related isomers and should be used as a

guideline. A substance-specific risk assessment should always be conducted.

Experimental Protocols
Detailed experimental protocols for the safety and toxicological assessment of 3-Ethyl-2,4-
dimethylpentane are not extensively available in the public domain. Standard methodologies

for evaluating flammable liquids and skin/eye irritants, as prescribed by organizations such as

the Occupational Safety and Health Administration (OSHA) and the American Society for

Testing and Materials (ASTM), would be applicable. Due to the lack of specific cited

experiments, detailed protocols cannot be provided.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 3-
Ethyl-2,4-dimethylpentane.

Handling
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Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[5]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]

No smoking.[5]

Grounding: Ground and bond containers and receiving equipment to prevent static electricity

discharge.[5][6]

Tools: Use non-sparking tools.[5]

Personal Contact: Avoid contact with skin and eyes. Avoid breathing vapors or mist.[5]

Hygiene: Wash hands thoroughly after handling.[5]

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.[3][5]

Temperature: Store in a cool place.[5]

Incompatible Materials: Keep away from strong oxidizing agents.

Storage Area: Store in a locked-up, designated flammables area.[7]

The logical workflow for handling this chemical is depicted in the following diagram:
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Handling Workflow for 3-Ethyl-2,4-dimethylpentane
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Don Personal Protective Equipment (PPE)

Ensure Fume Hood is Operational

Gather Necessary Materials

Dispense in Fume Hood

Proceed to handling
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After use
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Seal Container Tightly

If retaining chemical

Store in Flammables Cabinet
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Caption: A logical workflow for the safe handling of 3-Ethyl-2,4-dimethylpentane.
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.

Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles. A

face shield may be necessary

for splash hazards.

Protects against splashes and

vapors.

Skin Protection

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact and

irritation.[5]

Body Protection

Flame-retardant lab coat.

Chemical-resistant apron if

significant splashing is

anticipated.

Protects skin and clothing from

splashes and potential fire

hazards.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

respirator with an organic

vapor cartridge may be

required for higher

concentrations or in poorly

ventilated areas.

Prevents inhalation of harmful

vapors.[3]

The hierarchy of controls for safe chemical handling is illustrated below:
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Hierarchy of Controls

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Caption: The hierarchy of controls for mitigating chemical hazards.

First Aid Measures
In case of exposure, follow these first aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[5]
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Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water.

If skin irritation occurs, get medical advice.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[6]

Ingestion: Do NOT induce vomiting.[5] Immediately call a POISON CENTER or

doctor/physician.[5] Due to the aspiration hazard, vomiting can cause the substance to enter

the lungs, which can be fatal.[3]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[5]

Water spray may be used to cool closed containers.[7]

Specific Hazards: Highly flammable liquid and vapor. Vapors may form explosive mixtures

with air and can travel to a source of ignition and flash back.[6] Containers may explode

when heated.[6]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear for firefighting.[5]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[5] Remove all sources of ignition.

[6] Ensure adequate ventilation.[6] Avoid breathing vapors and contact with the substance.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[5]

Containment and Cleanup: Absorb the spill with inert material (e.g., sand, vermiculite) and

place it in a suitable, closed container for disposal.[6] Use spark-proof tools and explosion-

proof equipment.[6]

Toxicological Information
Specific toxicological data, such as LD50 (lethal dose, 50%) or LC50 (lethal concentration,

50%), for 3-Ethyl-2,4-dimethylpentane are not readily available in the searched literature.
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However, based on data for similar branched alkanes, the primary toxicological concerns are:

Acute Toxicity: Low acute toxicity is expected via dermal and oral routes, but inhalation of

high concentrations of vapor may cause central nervous system depression, leading to

drowsiness and dizziness.[3]

Aspiration Toxicity: The substance is considered an aspiration hazard. If swallowed, it can be

aspirated into the lungs, which may cause chemical pneumonitis and can be fatal.[3]

Skin and Eye Irritation: Expected to cause skin irritation.[3] Direct contact may also cause

eye irritation.

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no data to suggest that

this compound is carcinogenic, mutagenic, or a reproductive toxin.

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[5] Waste must be handled as hazardous due to its flammability. Do not dispose of

it into the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Ethyl-2,4-dimethylpentane | 1068-87-7 | Benchchem [benchchem.com]

2. 3-Ethyl-2,4-dimethylpentane | C9H20 | CID 14040 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. sigmaaldrich.com [sigmaaldrich.com]

4. tcichemicals.com [tcichemicals.com]

5. 3-ETHYL-2-METHYLPENTANE - Safety Data Sheet [chemicalbook.com]

6. fishersci.com [fishersci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.sigmaaldrich.com/HK/en/sds/sial/41085?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/sial/41085?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/sial/41085?userType=undefined
https://www.chemicalbook.com/msds/3-ethyl-2-methylpentane.htm
https://www.chemicalbook.com/msds/3-ethyl-2-methylpentane.htm
https://www.benchchem.com/product/b094175?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b094175
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2_4-dimethylpentane
https://www.sigmaaldrich.com/HK/en/sds/sial/41085?userType=undefined
https://www.tcichemicals.com/BE/en/sds/E0258_EU_6N.pdf
https://www.chemicalbook.com/msds/3-ethyl-2-methylpentane.htm
https://www.fishersci.com/store/msds?partNumber=AAL0357009&productDescription=2+4-DIMETHYLPENTANE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [3-Ethyl-2,4-dimethylpentane: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094175#3-ethyl-2-4-dimethylpentane-safety-and-
handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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